Cas no 116035-73-5 (6-Bromo-5-methyl-1H-imidazo4,5-bpyridin-2-ol)

• Product Name: 6-Bromo-5-methyl-1H-imidazo4,5-bpyridin-2-ol
• CAS No: 116035-73-5
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• MDL: MFCD00186965
• CID: 1205260
• PubChem ID: 5413008
• Update Time: 2025-06-08

6-Bromo-5-methyl-1H-imidazo4,5-bpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-b]pyridin-2-one, 6-bromo-1,3-dihydro-5-methyl-
• 6-bromo-5-methyl-1,3-dihydroimidazo[4,5-b]pyridin-2-one
• STL325156
• F83186
• AKOS005623806
• AKOS022125106
• SCHEMBL15228326
• STK834738
• DB-169491
• DTXSID50419941
• 6-bromo-5-methyl-3H-imidazo[4,5-b]pyridin-2-ol
• EN300-256552
• 6-Bromo-5-methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one
• 116035-73-5
• 6-BROMO-5-METHYL-1H,3H-IMIDAZO[4,5-B]PYRIDIN-2-ONE
• AKOS024322372
• 6-bromo-5-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
• Z2466331661
• MVEUCAYEKFZDEG-UHFFFAOYSA-N
• 6-BROMO-5-METHYL-1H-IMIDAZO(4,5-B)PYRIDIN-2-OL
• Oprea1_730578
• 6-Bromo-1,3-dihydro-5-methyl-2H-imidazo[4,5-b]pyridin-2-one
• C91914
• CS-0242888
• 6-bromo-5-methyl-1H-imidazo[4,5-b]pyridin-2-ol
• AH-034/34962030
• AH-034/11963516
• AH-034/08818001
• 6-Bromo-5-methyl-1H-imidazo4,5-bpyridin-2-ol

• MDL： MFCD00186965
• Inchi： 1S/C7H6BrN3O/c1-3-4(8)2-5-6(9-3)11-7(12)10-5/h2H,1H3,(H2,9,10,11,12)
• InChI Key： MVEUCAYEKFZDEG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC2=C(C=1)NC(N2)=O

Computed Properties

• Exact Mass: 226.96948
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 6-Bromo-5-methyl-1H-imidazo4,5-bpyridin-2-ol

Introduction to 6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol (CAS No. 116035-73-5)

6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol (CAS No. 116035-73-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the imidazobipyridine class, which is characterized by a fused imidazole and bipyridine core. The presence of both bromo and methyl substituents on the imidazobipyridine scaffold enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The imidazo[4,5-bpyridin-2-ol core of this compound is particularly interesting because it can serve as a versatile pharmacophore in drug design. The imidazole ring is known for its ability to interact with biological targets such as enzymes and receptors, while the bipyridine moiety provides additional binding sites. This dual functionality makes 6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol a promising candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in imidazobipyridine derivatives due to their reported bioactivities. For instance, some derivatives have shown promise in inhibiting kinases, which are enzymes involved in various signaling pathways implicated in cancer and inflammation. The bromo substituent on 6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol also makes it a useful building block for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups, enabling the synthesis of libraries of compounds for high-throughput screening.

One of the most compelling aspects of 6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes and are often implicated in diseases such as cancer and neurodegeneration. Small molecules that can modulate PPIs have emerged as a new class of therapeutic agents. The unique structural features of imidazo[4,5-bpyridin-2-ol derivatives make them ideal candidates for disrupting PPIs by binding to specific pockets on the interacting proteins.

Recent studies have highlighted the importance of 6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol in medicinal chemistry research. For example, researchers have demonstrated its utility in generating novel inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The ability to fine-tune the structure through strategic substitution allows for the optimization of potency and selectivity. This flexibility is crucial for developing drugs that can effectively target disease-causing proteins without off-target effects.

The synthesis of 6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazobipyridine core. Subsequent functionalization with bromination and methylation reactions introduces the key substituents that enhance its pharmacological properties. Advances in synthetic methodologies have further streamlined these processes, making it possible to produce 6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol on a larger scale for research applications.

The pharmacological profile of 6-Bromo-5-methyl-1H-imidazo[4,5-bpyridin-2-ol has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits significant activity against various biological targets. For instance, it has shown inhibitory effects on several kinases, including those involved in tumor growth and metastasis. Additionally, it has demonstrated anti-inflammatory properties by modulating key signaling pathways associated with inflammation.

The development of imidazo[4,5-bpyridin-based drugs is not without challenges. One major hurdle is achieving optimal solubility and bioavailability while maintaining potency. However, researchers are addressing these issues through structural modifications and formulation strategies. For example, prodrugs or nanocarriers have been explored as means to enhance delivery and absorption.

The future prospects for 6-Bromo-5-methyl-H-imidazo[4,5-bpyridin] derivatives are promising, with ongoing research focused on expanding their therapeutic applications. New synthetic routes are being explored to improve yield and purity, while computational modeling techniques are being employed to predict biological activity before experimental validation. Collaborative efforts between academia and industry are also fostering innovation in this area.

In conclusion,6-Bromo-H-methylimidazo-[4',5'-bpyridin] (CAS No 11603573) stands out as a versatile scaffold with significant potential in drug discovery Its unique structural features make it an attractive candidate for developing novel therapeutic agents particularly those targeting protein-protein interactions Kinase inhibition anti-inflammatory effects highlight its pharmacological promise As research continues advancements will likely emerge addressing current challenges thereby paving way new treatments diseases